Cas no 598-23-2 (3-Methyl-1-butyne)

3-Methyl-1-butyne (CAS 598-23-2) is a terminal alkyne with the molecular formula C5H8. This colorless, volatile liquid is characterized by its triple bond at the terminal carbon, making it a valuable building block in organic synthesis. Its structure features a methyl group at the 3-position, which influences its reactivity in selective transformations. The compound is particularly useful in Sonogashira coupling reactions, metal-alkyne complex formation, and as a precursor for pharmaceuticals and specialty chemicals. Its relatively low boiling point (38-40°C) facilitates easy handling and purification. The terminal alkyne functionality enables efficient click chemistry applications, while the branched structure contributes to steric effects in reaction pathways. Proper handling requires attention to its flammability and potential peroxide formation.
3-Methyl-1-butyne structure
3-Methyl-1-butyne structure
Product Name:3-Methyl-1-butyne
CAS No:598-23-2
MF:C5H8
MW:68.1170215606689
MDL:MFCD00039853
CID:385495
PubChem ID:329765007
Update Time:2025-07-02

3-Methyl-1-butyne Chemical and Physical Properties

Names and Identifiers

    • 1-Butyne,3-methyl- (6CI,7CI,8CI,9CI)
    • 3-Methyl-1-butyne
    • 3-methylbut-1-yne
    • 1-Isopentyne
    • 2-Methyl-3-butyne
    • 3,3-Dimethyl-1-propyne
    • Isopropylacetylene
    • Isopropylethyne
    • 1-Butyne, 3-methyl-
    • Isopentyne
    • Isopropyl acetylene
    • 3-Methylbutyne
    • USCSRAJGJYMJFZ-UHFFFAOYSA-N
    • 3-methyl-but-1-yne
    • 3-METHYL,1-BUTYNE
    • (CH3)2CHC.$.CH
    • AB1003686
    • ST45021441
    • 1-Butyne,3-methyl-
    • JG5EYU99C4
    • InChI=1/C5H8/c1-4-5(2)3/h1,5H,2-3H
    • Q27159572
    • EINECS 209-925-6
    • MFCD00039853
    • EN300-104113
    • AKOS006237675
    • 3-Methyl-1-butyne, 95%
    • 598-23-2
    • CHEBI:87379
    • BOC-D-aminobutyric acid
    • DTXSID40208528
    • NS00043248
    • UNII-JG5EYU99C4
    • DTXCID90131019
    • DTXSID10205423
    • MDL: MFCD00039853
    • Inchi: 1S/C5H8/c1-4-5(2)3/h1,5H,2-3H3
    • InChI Key: USCSRAJGJYMJFZ-UHFFFAOYSA-N
    • SMILES: C(C#C)(C)C

Computed Properties

  • Exact Mass: 68.06260
  • Monoisotopic Mass: 68.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 51.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.666 g/mL at 25 °C(lit.)
  • Melting Point: -89.7°C
  • Boiling Point: 29,5°C
  • Flash Point: Fahrenheit: -22 ° f
    Celsius: -30 ° c
  • Refractive Index: n20/D 1.374
  • Water Partition Coefficient: Miscible with alcohol. Immiscible with water.
  • PSA: 0.00000
  • LogP: 1.27560
  • Solubility: Insoluble in water, soluble in ether and ethanol.

3-Methyl-1-butyne Security Information

  • Symbol: GHS02
  • Signal Word:Danger
  • Hazard Statement: H224
  • Warning Statement: P210
  • Hazardous Material transportation number:3295
  • WGK Germany:3
  • Hazard Category Code: 12
  • Safety Instruction: 3/7-9-16-33
  • RTECS:SJ6069000
  • Hazardous Material Identification: F+
  • Packing Group:II
  • Hazard Level:3.1
  • Safety Term:3.1
  • Packing Group:II
  • Risk Phrases:R11
  • HazardClass:3.1
  • PackingGroup:II
  • Storage Condition:2-8°C

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